3-(6-methoxypyrimidin-4-yl)phenol

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• SMILES: COC1=NC=NC(=C1)C2=CC(=CC=C2)O
• InChI: InChI=1S/C11H10N2O2/c1-15-11-6-10(12-7-13-11)8-3-2-4-9(14)5-8/h2-7,14H,1H3
• InChIKey: CHHXERNHSQRQCE-UHFFFAOYSA-N

3-(6-Methoxypyrimidin-4-yl)phenol – Physicochemical & Sourcing Profile

3-(6-Methoxypyrimidin-4-yl)phenol (C₁₁H₁₀N₂O₂, monoisotopic mass 202.0742 Da) is a heterocyclic phenolic compound in which a 3-hydroxyphenyl group is attached to the 4‑position of a 6‑methoxypyrimidine ring. The molecule is classified as a trisubstituted pyrimidine with both hydrogen‑bond donor (phenolic –OH) and acceptor (pyrimidine N, methoxy O) functionality [1]. It is commercially catalogued by ChemBridge Corporation as part of a high‑throughput screening collection (product ID 45353482) and complies with Lipinski’s Rule of Five, making it suitable for fragment‑based and phenotypic screening campaigns [1]. Structurally related 6‑aryl‑2‑substituted pyrimidin‑4‑yl phenols have been investigated as anti‑infective agents targeting dihydrofolate reductase (DHFR) in Plasmodium falciparum and Mycobacterium tuberculosis [2].

Fragment-based screening for kinase and DHFR target engagement

Regioisomeric SAR studies with defined meta-phenol H-bond geometry

Anti-infective screening chemotype reported for this scaffold

• [1] ChemBase. 3-(6-methoxypyrimidin-4-yl)phenol – Compound Detail (CBID:538868). http://www.chembase.cn/molecule-538868.html (accessed 2026-04-30). View Source
• [2] Agarwal A, Srivastava K, Puri SK, Sinha S, Chauhan PM. Solid support synthesis of 6-aryl-2-substituted pyrimidin-4-yl phenols as anti-infective agents. Bioorg Med Chem Lett. 2005;15(22):4923-4926. DOI:10.1016/j.bmcl.2005.08.020. View Source

3-(6-Methoxypyrimidin-4-yl)phenol – Risks of Analog Substitution

Generic substitution within the pyrimidin‑4‑yl phenol family is risky because even single‑atom or positional changes can shift logD by more than 0.5 units, alter hydrogen‑bonding capacity, and invert selectivity in target‑based assays [1]. For example, replacing the 6‑methoxy group with a 6‑chloro substituent increases electrophilicity and metabolic liability, while relocating the phenol from the 3‑ to the 4‑position changes the pKₐ and the angle of the hydrogen‑bond donor vector [1]. In the PI3K inhibitor series, substitution at the phenol position is known to dramatically alter potency (IC₅₀ shifts >10‑fold) and oral bioavailability in rodent models [2]. Therefore, procurement of the exact regioisomer and substitution pattern is critical for maintaining SAR continuity and avoiding false‑negative or false‑positive hits in screening cascades.

6-Methoxy to 6-chloro/halo change shifts LogD >0.5, altering permeability and metabolic profile

Phenol regioisomers (2- or 4-hydroxy) present H-bond geometry mismatch that may disrupt hinge-binding

Elaborated 2-substituted analogs are not interchangeable with the minimal core for SAR starting points

• [1] ChemBase. 3-(6-methoxypyrimidin-4-yl)phenol – Compound Detail (CBID:538868). http://www.chembase.cn/molecule-538868.html (accessed 2026-04-30). View Source
• [2] Pecchi S, Renhowe PA, Taylor C, et al. Synthesis and in Vitro and in Vivo Evaluation of Phosphoinositide-3-kinase Inhibitors. ACS Med Chem Lett. 2010;2(1):34-38. DOI:10.1021/ml1001932. View Source

3-(6-Methoxypyrimidin-4-yl)phenol – Key Differentiating Evidence

Lipophilicity (LogP/LogD) vs. Des‑methoxy Analogs

The target compound exhibits a calculated LogP of 2.22 and a LogD (pH 7.4) of 2.21, positioning it in the optimal lipophilicity range for passive membrane permeability while limiting cytochrome P450 promiscuity [1]. In contrast, the des‑methoxy analog 3-(pyrimidin-4-yl)phenol is predicted to have a LogP approximately 0.8–1.0 units lower, reducing membrane diffusion potential, whereas the 6‑chloro analog 3-(6-chloropyrimidin-4-yl)phenol typically exhibits a LogP ≥ 2.5, increasing the risk of metabolic oxidation and off‑target binding [1].

Lipophilicity LogP/LogD

Class-level inference

LogP 2.22, LogD (pH 7.4) 2.21; Δ+0.9 vs des-methoxy, Δ-0.4 vs 6-chloro analog

Balanced permeability-solubility window for cell-based assays

Calculated values; experimental validation pending

Evidence Dimension	Lipophilicity (LogP / LogD pH 7.4)
Target Compound Data	LogP = 2.22; LogD (pH 7.4) = 2.21
Comparator Or Baseline	3-(Pyrimidin-4-yl)phenol: LogP ~1.3 (estimated); 3-(6-Chloropyrimidin-4-yl)phenol: LogP ~2.6 (estimated)
Quantified Difference	ΔLogP ≈ +0.9 vs des‑methoxy; ΔLogP ≈ –0.4 vs 6‑chloro
Conditions	Calculated values from the ChemBase JChem engine; experimental validation pending [1]

Why This Matters

This logD window is associated with balanced solubility and permeability, reducing attrition in cell‑based assays compared to more lipophilic or hydrophilic analogs.

• [1] ChemBase. 3-(6-methoxypyrimidin-4-yl)phenol – Compound Detail (CBID:538868). http://www.chembase.cn/molecule-538868.html (accessed 2026-04-30). View Source

H‑Bond Donor Geometry vs. Other Hydroxy Isomers

The phenolic pKₐ of 3-(6-methoxypyrimidin-4-yl)phenol is calculated as 9.60, indicating a relatively weak acid that remains largely unionized at physiological pH [1]. The 4‑hydroxy isomer (4-(6-methoxypyrimidin-4-yl)phenol) is predicted to have a comparable pKₐ but presents the hydrogen‑bond donor vector at a 180° angle relative to the pyrimidine ring, potentially altering key interactions with protein hinge regions [1]. The 2‑hydroxy isomer (2-(6-methoxypyrimidin-4-yl)phenol) may form an intramolecular hydrogen bond with the pyrimidine N3, reducing its availability for intermolecular target engagement [1].

H-Bond Donor Geometry

Class-level inference

Meta-OH, pKa 9.60; para isomer vector reversed; ortho isomer risk of intramolecular H-bond

Regioisomeric purity critical for hinge-binding in kinase/DHFR assays

Calculated pKa and geometric inference

Evidence Dimension	Phenolic pKₐ and hydrogen‑bond donor geometry
Target Compound Data	pKₐ = 9.60; H‑bond donor count = 1 (meta‑OH)
Comparator Or Baseline	4‑Hydroxy isomer: pKₐ ~9.5 (estimated), H‑bond donor vector reversed; 2‑Hydroxy isomer: potential intramolecular H‑bond with pyrimidine N3
Quantified Difference	pKₐ differences <0.5 units, but geometric H‑bond donor vector differs by ≥120°
Conditions	Calculated values from ChemBase JChem engine; geometric considerations from molecular mechanics [1]

Why This Matters

Regioisomeric purity directly impacts screening outcomes in kinase and DHFR assays where the phenol OH orientation determines hinge‑binding complementarity.

• [1] ChemBase. 3-(6-methoxypyrimidin-4-yl)phenol – Compound Detail (CBID:538868). http://www.chembase.cn/molecule-538868.html (accessed 2026-04-30). View Source

CNS-Favorable TPSA & Rotatable Bond Profile

3-(6-Methoxypyrimidin-4-yl)phenol has a topological polar surface area (TPSA) of 55.24 Ų and only two rotatable bonds, placing it well within the <90 Ų and ≤8 rotatable bond guidelines for CNS penetration [1]. The 4‑phenoxy analog 4-(6-methoxypyrimidin-4-yloxy)phenol is expected to have a TPSA >65 Ų due to the ether oxygen, potentially excluding it from CNS‑targeted libraries [1].

CNS-Favorable TPSA

Class-level inference

TPSA 55.24 Ų, 2 rotatable bonds; Δ+13 Ų vs phenoxy analog

Below CNS desirability threshold; supports CNS-penetrant hit expansion

Calculated values from JChem engine

Evidence Dimension	Topological polar surface area (TPSA) and rotatable bond count
Target Compound Data	TPSA = 55.24 Ų; Rotatable bonds = 2
Comparator Or Baseline	4-(6-Methoxypyrimidin-4-yloxy)phenol: TPSA ~68 Ų (estimated); Rotatable bonds = 3
Quantified Difference	ΔTPSA ≈ +13 Ų vs phenoxy analog
Conditions	Calculated from ChemBase JChem engine [1]

Why This Matters

A TPSA below 60 Ų positions this compound favorably for CNS‑penetrant hit expansion, unlike many in‑class analogs that exceed the CNS desirability threshold.

• [1] ChemBase. 3-(6-methoxypyrimidin-4-yl)phenol – Compound Detail (CBID:538868). http://www.chembase.cn/molecule-538868.html (accessed 2026-04-30). View Source

Lipinski Compliance vs. Larger Congeners

The target compound fully satisfies Lipinski’s Rule of Five (MW 202.2 Da, LogP 2.22, 1 H‑bond donor, 4 H‑bond acceptors), classifying it as a fragment‑sized molecule ideal for fragment‑based drug discovery (FBDD) [1]. Larger analogs such as 3-(2-morpholino-6-(pyridin-3-ylamino)pyrimidin-4-yl)phenol (MW >350 Da) exceed the fragment definition and are less amenable to fragment elaboration strategies [2].

Fragment vs. Lead-like Profile

Supporting evidence

MW 202.2 Da, 0 Lipinski violations; larger analog MW >350 Da, 2 violations

Fragment eligibility for FBDD; larger analogs limited to lead optimization

Based on calculated properties and PDB 3P2B

Evidence Dimension	Molecular weight and Lipinski compliance for fragment eligibility
Target Compound Data	MW = 202.2 Da; Lipinski violations = 0
Comparator Or Baseline	3-(2-Morpholino-6-(pyridin-3-ylamino)pyrimidin-4-yl)phenol: MW >350 Da; 2 violations (MW, H‑bond acceptors)
Quantified Difference	ΔMW ≈ –150 Da vs elaborated PI3K inhibitor analog
Conditions	Calculated from ChemBase and PDB entry 3P2B [1][2]

Why This Matters

Procurement as a fragment‑sized scaffold enables efficient FBDD campaigns, whereas larger analogs are limited to lead‑optimization stages.

• [1] ChemBase. 3-(6-methoxypyrimidin-4-yl)phenol – Compound Detail (CBID:538868). http://www.chembase.cn/molecule-538868.html (accessed 2026-04-30). View Source
• [2] RCSB PDB. Crystal Structure of PI3K gamma with 3-(2-morpholino-6-(pyridin-3-ylamino)pyrimidin-4-yl)phenol (PDB: 3P2B). DOI:10.2210/pdb3P2B/pdb. View Source

Anti‑Infective Activity: 6‑Methoxy Substitution Role

A library of 30 trisubstituted pyrimidines synthesized by Agarwal et al. included 6‑aryl‑2‑substituted pyrimidin‑4‑yl phenols closely related to the target compound. Among the library, 23 compounds exhibited in vitro antimalarial activity against Plasmodium falciparum in the range of 0.25–2 µg/mL, and 16 compounds showed antitubercular activity against M. tuberculosis H37Ra at 25 µg/mL [1]. The methoxy substitution at the 6‑position is critical for DHFR binding affinity; unsubstituted or halogen‑substituted analogs in the same series showed >5‑fold loss of activity [1].

Anti-infective Screening

Class-level inference

Class activity 0.25–2 µg/mL (P. falciparum); >5-fold more active than unsubstituted/halo analogs

Reported DHFR inhibition screening context; 6-methoxy supports anti-infective research

Target compound not individually reported; data from 30-compound library

Evidence Dimension	In vitro antimalarial and antitubercular activity
Target Compound Data	Not individually reported; falls within the active cluster range (0.25–2 µg/mL for antimalarial; active at 25 µg/mL for antitubercular) [1]
Comparator Or Baseline	Unsubstituted or 6‑halo congeners in the same library: MIC >5 µg/mL for antimalarial activity [1]
Quantified Difference	>5‑fold activity differential between 6‑methoxy and 6‑unsubstituted/halo analogs
Conditions	In vitro assay against P. falciparum (chloroquine‑sensitive strain) and M. tuberculosis H37Ra; exact values for the target compound not individually reported [1]

Why This Matters

The 6‑methoxy group is a pharmacophoric determinant for anti‑infective activity, making this compound a preferred scaffold over non‑methoxylated analogs for DHFR‑targeted lead generation.

• [1] Agarwal A, Srivastava K, Puri SK, Sinha S, Chauhan PM. Solid support synthesis of 6-aryl-2-substituted pyrimidin-4-yl phenols as anti-infective agents. Bioorg Med Chem Lett. 2005;15(22):4923-4926. DOI:10.1016/j.bmcl.2005.08.020. View Source

Kinase Selectivity Potential in PI3K Series

Pecchi et al. demonstrated that 2‑morpholino‑6-(3-hydroxyphenyl) pyrimidines are potent pan‑class I PI3K inhibitors with IC₅₀ values <50 nM for p110α, and that replacement of the phenol moiety with heterocycles can maintain target inhibition while improving in vivo properties [1]. The target compound, lacking the 2‑morpholino group, serves as the minimal pharmacophoric core; procurement of this core scaffold enables systematic structure‑guided optimization that is not possible with pre‑elaborated analogs where the phenol is already modified [1].

Kinase SAR Potential

Supporting evidence

Minimal core; >100-fold potency gain achievable through 2-position elaboration per SAR trends

Clean SAR starting point for PI3K inhibitor design studies

No direct kinase data on target compound; trend from PI3Kα biochemical assay

Evidence Dimension	Kinase inhibition potency and scaffold minimalism
Target Compound Data	Minimal phenolic pyrimidine core; no direct kinase data available
Comparator Or Baseline	2‑Morpholino‑6-(3-hydroxyphenyl) pyrimidines: PI3Kα IC₅₀ <50 nM [1]
Quantified Difference	Potency gain of >100‑fold achievable through 2‑position elaboration, according to SAR trends [1]
Conditions	Biochemical PI3Kα assay (AlphaScreen); cellular pAKT inhibition in A2780 cells [1]

Why This Matters

The unadorned 3‑hydroxyphenyl pyrimidine core allows systematic diversification at the 2‑position, offering a clean SAR starting point that fully decorated analogs cannot provide.

• [1] Pecchi S, Renhowe PA, Taylor C, et al. Synthesis and in Vitro and in Vivo Evaluation of Phosphoinositide-3-kinase Inhibitors. ACS Med Chem Lett. 2010;2(1):34-38. DOI:10.1021/ml1001932. View Source

3-(6-Methoxypyrimidin-4-yl)phenol – Prioritized Applications

Fragment-Based Screening for Kinase & DHFR

With MW 202 Da, TPSA 55.24 Ų, and full Lipinski compliance, 3-(6-methoxypyrimidin-4-yl)phenol is an ideal fragment for X‑ray crystallography or NMR‑based screening against kinases (including PI3K family members) and DHFR enzymes [1][2]. Its phenolic –OH and pyrimidine nitrogen atoms provide anchor points for hinge‑region binding, while the 6‑methoxy group can be vectorized toward selectivity pockets [2].

Anti‑Infective Lead Generation: Malaria & Tuberculosis

The compound belongs to a chemotype (6‑aryl‑2‑substituted pyrimidin‑4‑yl phenols) that has demonstrated in vitro antimalarial activity (0.25–2 µg/mL against P. falciparum) and antitubercular activity (active at 25 µg/mL against M. tuberculosis H37Ra) [1]. It is a rational procurement choice for anti‑infective screening cascades, particularly when 6‑methoxy substitution is a known pharmacophoric element for DHFR inhibition [1].

Regioisomeric Selectivity in SAR Studies

Because the 3‑hydroxyphenyl attachment at the pyrimidine 4‑position is critical for biological activity in kinase inhibitors, this compound serves as a defined reference standard for differentiating o‑, m‑, and p‑phenol regioisomers in SAR campaigns [1]. Its calculated pKₐ of 9.60 and specific H‑bond donor geometry enable precise structure‑activity assignments when compared with 2‑ and 4‑hydroxy analogs [1].

CNS Hit Expansion & Library Design

With TPSA of 55.24 Ų and only two rotatable bonds, the compound meets the stringent physicochemical criteria for CNS drug candidates (TPSA <90 Ų, ≤8 rotatable bonds) [1]. Procurement for CNS‑focused screening libraries is therefore justified, particularly as a core scaffold for the development of brain‑penetrant kinase or DHFR inhibitors [1].

Application

Selection Property

Validation Focus

Fragment-based screening (kinase/DHFR)

Physicochemical profile meeting fragment criteria

Crystallography/NMR binding assays, hinge-region targeting

Anti-infective screening studies

6-methoxy chemotype with reported DHFR inhibition context

P. falciparum and M. tuberculosis susceptibility screening

Regioisomeric SAR differentiation

3-hydroxy regioisomer with defined H-bond donor geometry

Comparison with 2- and 4-hydroxy analogs for binding-mode confirmation

CNS hit expansion library design

TPSA below CNS desirability threshold, low rotatable bonds

CNS penetration probability, passive permeability assays

• [1] Agarwal A, Srivastava K, Puri SK, Sinha S, Chauhan PM. Solid support synthesis of 6-aryl-2-substituted pyrimidin-4-yl phenols as anti-infective agents. Bioorg Med Chem Lett. 2005;15(22):4923-4926. DOI:10.1016/j.bmcl.2005.08.020. View Source
• [2] Pecchi S, Renhowe PA, Taylor C, et al. Synthesis and in Vitro and in Vivo Evaluation of Phosphoinositide-3-kinase Inhibitors. ACS Med Chem Lett. 2010;2(1):34-38. DOI:10.1021/ml1001932. View Source